![molecular formula C11H16N2 B2880985 3-(3,3-Dimethylazetidin-1-yl)aniline CAS No. 1515157-52-4](/img/structure/B2880985.png)
3-(3,3-Dimethylazetidin-1-yl)aniline
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Overview
Description
“3-(3,3-Dimethylazetidin-1-yl)aniline” is a chemical compound with the CAS Number: 1515157-52-4 . It has a molecular weight of 176.26 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H16N2/c1-11(2)7-13(8-11)10-5-3-4-9(12)6-10/h3-6H,7-8,12H2,1-2H3 . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Cyclin-Dependent Kinase Inhibitors
The synthesis and structure-activity relationships (SAR) of 2-anilino-4-(thiazol-5-yl)pyrimidine derivatives, which are potent inhibitors of cyclin-dependent kinase-2 (CDK2), were explored through virtual screening. This research is foundational in understanding the cellular modes of action of CDK inhibitors, contributing to potential therapeutic applications in cancer treatment. The study employed X-ray crystallography to elucidate the molecular interactions between these compounds and CDK2, providing insight into their biochemical SARs and antiproliferative effects consistent with cellular CDK2 and CDK9 inhibition (Wang et al., 2004).
Electroluminescent Materials
A novel class of color-tunable emitting amorphous molecular materials, characterized by reversible anodic oxidation and cathodic reduction, was designed and synthesized. These compounds exhibit intense fluorescence emission and form stable amorphous glasses with high glass-transition temperatures, functioning as excellent emitting materials for organic electroluminescent (EL) devices. The materials' ability to emit multicolor light, including white, and serve as host materials for emissive dopants in organic EL devices, allows for color tuning and enhanced device performance (Doi et al., 2003).
Organic Synthesis and Molecular Structure
The synthesis and structural analysis of compounds such as 3,4-dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline and its thiophene analogue highlight the role of basic heterocyclic imino structures in organic synthesis. These studies contribute to the understanding of molecular interactions and supramolecular assembly, facilitating advancements in materials science and organic chemistry (Su et al., 2013).
Fluorescent Thermometers
Research into twisted-intramolecular-charge-transfer (TICT) based fluorescent thermometers has led to the development of compounds that exhibit an unusual intensification of fluorescence with increasing temperature. This property makes them suitable for ratiometrically detecting temperature changes, contributing to advancements in materials science and sensor technology (Cao et al., 2014).
Safety and Hazards
properties
IUPAC Name |
3-(3,3-dimethylazetidin-1-yl)aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2/c1-11(2)7-13(8-11)10-5-3-4-9(12)6-10/h3-6H,7-8,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POPJBQYLCMFBEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(C1)C2=CC=CC(=C2)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1515157-52-4 |
Source
|
Record name | 3-(3,3-dimethylazetidin-1-yl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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